Cas no 1935610-10-8 (7-Iodoquinazolin-2-amine)

• Product Name: 7-Iodoquinazolin-2-amine
• CAS No: 1935610-10-8
• MF: C₈H₆IN₃
• MW: 271.057813167572
• CID: 4821590
• PubChem ID: 92134288
• Update Time: 2026-02-27

7-Iodoquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Iodoquinazolin-2-amine
• D83978
• SCHEMBL25052261
• CS-0160505
• BS-52086
• 1935610-10-8

• Inchi： 1S/C8H6IN3/c9-6-2-1-5-4-11-8(10)12-7(5)3-6/h1-4H,(H2,10,11,12)
• InChI Key： XZKSKODZZVPDLW-UHFFFAOYSA-N
• SMILES： IC1C=CC2=CN=C(N)N=C2C=1

Computed Properties

• Exact Mass: 270.96064g/mol
• Monoisotopic Mass: 270.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Iodoquinazolin-2-amine

Professional Introduction to 7-Iodoquinazolin-2-amine (CAS No. 1935610-10-8)

7-Iodoquinazolin-2-amine, with the chemical formula C₉H₆IN₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This review provides an in-depth exploration of its chemical properties, synthetic pathways, and emerging applications, particularly in the development of novel therapeutic agents.

The compound belongs to the quinazoline class, a heterocyclic structure known for its broad biological activity. The presence of an iodine atom at the 7-position and an amine group at the 2-position imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery. The CAS No. 1935610-10-8 uniquely identifies this molecule in scientific literature and commercial databases, underscoring its importance in synthetic and applied chemistry.

In recent years, 7-Iodoquinazolin-2-amine has garnered attention for its role as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The quinazoline core is a privileged structure in medicinal chemistry, frequently incorporated into molecules designed to modulate enzyme activity. The iodine substituent enhances electrophilicity, facilitating further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

One of the most compelling aspects of 7-Iodoquinazolin-2-amine is its utility in constructing complex pharmacophores. Researchers have leveraged its framework to develop inhibitors of aurora kinases, which play critical roles in cell cycle regulation and are implicated in various cancers. The amine group at the 2-position allows for facile derivatization into more sophisticated analogs, enabling fine-tuning of binding affinity and selectivity. Recent studies have demonstrated its incorporation into molecules exhibiting potent activity against aurora A kinase, with IC50 values in the nanomolar range.

The synthesis of 7-Iodoquinazolin-2-amine typically involves multi-step processes starting from commercially available precursors. A common route begins with the condensation of anthranilic acid derivatives with formamidine acetate to form a quinazoline core, followed by halogenation at the 7-position using iodinating agents such as N-iodosuccinimide (NIS). The final step often involves selective reduction or amination at the 2-position to introduce the amine functionality. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible.

From a computational chemistry perspective, 7-Iodoquinazolin-2-amine has been extensively studied to understand its molecular interactions. Molecular docking simulations have revealed that the iodine atom enhances binding to target proteins by participating in halogen bonding interactions. Additionally, the amine group serves as a hydrogen bond acceptor or donor depending on the context, contributing to ligand-protein stability. These insights have guided the design of next-generation inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 7-Iodoquinazolin-2-amine due to its versatility as a building block. Its incorporation into small molecule libraries has led to several high-throughput screening campaigns aimed at identifying novel bioactive compounds. Notably, derivatives of this scaffold have shown promise in preclinical models of inflammation and neurodegenerative diseases by modulating intracellular signaling pathways.

In conclusion, 7-Iodoquinazolin-2-amine (CAS No. 1935610-10-8) represents a cornerstone compound in modern drug discovery. Its unique structural features enable diverse functionalization strategies, making it indispensable for developing targeted therapies. As research continues to uncover new biological targets and synthetic methodologies, this molecule is poised to remain at the forefront of medicinal chemistry innovation.